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Compound of Interest

Compound Name: 4,5-Dicaffeoylquinic acid

Cat. No.: B3423847

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4,5-Dicaffeoylquinic acid, a naturally
occurring polyphenol with significant therapeutic potential. This document outlines its various
synonyms, chemical identifiers, and summarizes its biological activities, supported by
guantitative data and experimental methodologies.

Synonyms and Chemical Identifiers

4,5-Dicaffeoylquinic acid is known by a variety of synonyms in scientific literature and
chemical databases. A comprehensive list is provided below to aid in exhaustive literature
searches and substance identification.

Common Synonyms:

Isochlorogenic acid C

4,5-DCQA

4,5-Dicga

4,5-Di-O-caffeoylquinic acid

3,4-Di-O-Caffeoylquinic acid
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e Isochlorogenate C

 Isochlorogenic acid b

e 4,5-Di-O-caffeoylquinate

Systematic and IUPAC Names:

e (1S,3R,4R,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyljoxy]-1,5-
dihydroxycyclohexane-1-carboxylic acid

e (1R,3R,4S,5R)-3,4-bis[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-ylJoxy]-1,5-dihydroxy-
cyclohexanecarboxylic acid

» Cyclohexanecarboxylic acid, 3,4-bis(((2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-
yl)oxy)-1,5-dihydroxy-, (1S,3R,4R,5R)-

e (1R,3R,4S,5R)-1,5-Dihydroxy-3,4-bis[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyljoxy]-1-
cyclohexanecarboxylic acid

e 1[3,50-Dihydroxy-3[3,43-bis[3-(3,4-dihydroxyphenyl)propenoyloxy]cyclohexanecarboxylic acid

e (1R)-1,3B-Dihydroxy-4a,50a-bis[3-(3,4-dihydroxyphenyl)acryloyloxy]-1[3-
cyclohexanecarboxylic acid

Chemical Database Identifiers:

e CAS Number: 57378-72-0

PubChem CID: 5281780

ChEBI ID: CHEBI:5995

UNII: 45777W94HK

CHEMBL ID: CHEMBL249448

Other Names:
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e Isochlorogenic acid C(4,5")
o 4,5-"INHEREZE T (Chinese)

It is important to note that while "isochlorogenic acid B" is sometimes listed as a synonym, it
can also refer to a different isomer, 3,4-dicaffeoylquinic acid, and therefore should be used with
caution. The isomers "isochlorogenic acid A" (3,5-dicaffeoylquinic acid) and other
dicaffeoylquinic acid derivatives are distinct chemical entities.

¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to 4,5-
Dicaffeoylquinic Acid (Isochlorogenic Acid C)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b3423847#synonyms-for-4-5-dicaffeoylquinic-acid-
isochlorogenic-acid-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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